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Compound Focus: N-Acryloylglycine

CAS No.: 24599-25-5

Cat. No.: S663276

Get Quote

Core Chemical and Research Data

The table below summarizes the fundamental information and recent research contexts for N-

Acryloylglycine (NAG), also known as Vinylacetylglycine.

Property /
Aspect

Description

CAS Number 24599-25-5 [1] / 73122-61-9 (as Vinylacetylglycine) [2]

Molecular
Formula

C5H7NO3 [1]

Molecular
Weight

129.11 g/mol [1]

IUPAC Name 2-(but-3-enamido)acetic acid [2]

FooDB Record FDB022303 (listed as Vinylacetylglycine, a synonym) [2]

Primary
Research Use

Versatile small molecule and monomer for polymer synthesis; used as a substrate

for enzyme assays, a ligand for protein-protein interactions, and a probe [1] [3] [4].

Proposed
Mechanism

Hypothesized to bind to proteins and other molecules, modifying their structure and

function; may act as an inhibitor for certain enzymes and a stimulator for others [1].
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| Therapeutic Potential | • As a Monomer: In a co-polymer hydrogel, shows promising anti-proliferative,

anti-migratory, and pro-apoptotic activity against heparanase-driven cancers [3]. • As a Polymer: The

poly(NAG-co-A) hydrogel promotes neurite growth and protects neurons from oxidative stress, showing

potential for nerve regeneration [4]. |

Research Applications and Workflows

Recent studies highlight NAG's potential in creating functional biomaterials. The following diagrams

illustrate the key experimental workflows from recent research.

Application 1: Cancer Therapy Research

A 2025 study synthesized a co-polymer of N-Acryloylglycine and acrylamide, p(NAG-co-Ac), which

demonstrated an ability to inhibit heparanase and protease activity, crucial for invasive cancer progression

[3].
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Start: Synthesize p(NAG-co-Ac) Hydrogel

In Silico Analysis
(FMO, DFT, Docking)

In Vitro Enzyme Assays
(Heparanase & Protease Inhibition)

In Vitro Cell Studies
(Anti-proliferation, Migration, Apoptosis)

In Ovo Assessment
(Anti-angiogenic Effect)

Conclusion: Potential for treating
heparanase-driven malignancies

Click to download full resolution via product page

Research workflow for p(NAG-co-Ac) hydrogel in cancer therapy
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Application 2: Neuronal Regeneration Research

A 2023 study polymerized NAG into a nanohydrogel, poly(NAG-b-A), which mimics the cellular

microenvironment and promotes nerve regeneration [4].
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Start: Synthesize poly(NAG-b-A) Nanohydrogel

Characterize Physical Properties
(High Swelling, Mechanical Stability)

Biocompatibility Testing
(Cell Adhesion, Proliferation)

Functional Neuronal Assays
(Neurite Outgrowth, Differentiation)

Oxidative Stress Challenge
(Neuronal Protection Test)

Conclusion: Clinically relevant material
for neuronal regenerative applications

Click to download full resolution via product page

Research workflow for poly(NAG-b-A) hydrogel in neuronal regeneration

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s663276?utm_src=pdf-body-img
https://www.smolecule.com/products/s663276?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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